Cas no 2229613-24-3 (1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229613-24-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5976406
• PubChem ID: 165854892
• Update Time: 2025-09-28

1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1765625
• 2229613-24-3

• Inchi： 1S/C13H19NO/c1-9-7-10(15-4)5-6-11(9)13(14)8-12(13,2)3/h5-7H,8,14H2,1-4H3
• InChI Key： FGWZCTVNNVAHMM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229613-24-3)

The compound 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2229613-24-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dimethylcyclopropane core appended to a 4-methoxy-2-methylphenyl substituent creates a scaffold that is both synthetically intriguing and biologically relevant.

Recent studies have highlighted the versatility of cyclopropane-containing heterocycles in medicinal chemistry. The rigid three-membered ring of the dimethylcyclopropane moiety enhances the compound's potential for binding to biological targets with high specificity. This structural feature is particularly valuable in the design of small-molecule inhibitors and modulators. The 4-methoxy-2-methylphenyl group introduces additional electronic and steric properties, which can be fine-tuned to optimize pharmacokinetic profiles and target interactions.

In the context of modern drug development, the synthesis and characterization of such compounds are driven by the need for innovative therapeutic agents. The 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine molecule exemplifies how structural diversity can be leveraged to explore new pharmacological spaces. Its unique combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The cyclopropane ring can undergo various chemical transformations, allowing chemists to introduce additional functional groups or modify existing ones. This flexibility is crucial for generating libraries of compounds that can be screened for biological activity. The 4-methoxy-2-methylphenyl moiety also offers opportunities for further derivatization, enabling the exploration of different chemical space.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR). The 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine molecule serves as an excellent example of how SAR studies can guide the development of novel therapeutic agents. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been instrumental in the discovery of many successful drugs.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The preparation typically begins with the functionalization of a cyclopropane derivative, followed by the introduction of the aromatic ring system. Each step in the synthesis is carefully optimized to ensure high yields and purity, which are essential for subsequent biological testing.

Once synthesized, the compound undergoes rigorous characterization using a variety of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly employed to confirm its structure. Additionally, X-ray crystallography may be used to determine its molecular geometry if single crystals can be obtained. These studies provide crucial information about the compound's purity and stability.

Biological evaluation is a critical step in assessing the potential therapeutic value of a new compound. The 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine molecule has been tested in various in vitro assays to evaluate its interaction with biological targets such as enzymes and receptors. These assays provide preliminary data on its pharmacological properties and help determine its suitability for further development.

The results from these studies have been promising, suggesting that this compound may have applications in treating a range of diseases. However, further research is needed to fully understand its mechanism of action and potential side effects. Preclinical studies involving cell culture models and animal models will provide more comprehensive insights into its biological activity.

The development of new drugs is often a lengthy and complex process, requiring collaboration between chemists, biologists, pharmacologists, and clinicians. The 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine molecule represents an early stage in this process but holds significant promise for future therapeutic applications. Its unique structural features make it an attractive candidate for further investigation.

In conclusion, 1-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229613-24-3) is a structurally fascinating compound with potential applications in pharmaceutical chemistry. Its synthesis, characterization, and initial biological evaluation underscore its importance as a candidate for further research. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents.